3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine

• IUPAC Name: 3-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine
• InChI: InChI=1S/C14H18N6/c1-11-5-6-15-14(16-11)20-9-7-19(8-10-20)13-4-3-12(2)17-18-13/h3-6H,7-10H2,1-2H3
• InChI Key: YVSSESXGDDGTJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C3=NC=CC(=N3)C
• Molecular Formula: C14H18N6
• Molecular Weight: 270.33 g/mol

Description

3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine, also known as MP-10, is a chemical compound that has been studied for its potential use in scientific research. MP-10 is a pyridazine-based compound that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine involves its binding to the dopamine D2 receptor. This binding leads to the activation of a signaling pathway that results in an increase in dopamine release. This increase in dopamine release is thought to be responsible for the biochemical and physiological effects of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine.
Biochemical and Physiological Effects:
3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to an improvement in mood and a reduction in anxiety. 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine has also been shown to have an effect on the regulation of body temperature and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine in lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the effects of dopamine release in a more targeted manner. However, one limitation of using 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine is its potential for off-target effects, as it may bind to other receptors in addition to the dopamine D2 receptor.

Future Directions

There are several future directions for the study of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine. One area of research is the potential use of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine in the treatment of Parkinson's disease. Another area of research is the exploration of the potential off-target effects of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine, as this may lead to the discovery of new therapeutic targets. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine and its potential use in scientific research.

Synthesis Methods

The synthesis of 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine involves the reaction of 4-(4-methylpyrimidin-2-yl)piperazine with 3-methyl-6-bromo-pyridazine. The reaction is carried out in the presence of a palladium catalyst and a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of mood, reward, and addiction. 3-Methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyridazine has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.